Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate

• Molecular Formula: C25H20FNO6S
• Molecular Weight: 481.5 g/mol
• IUPAC Name: ethyl 5-[acetyl-(4-fluorophenyl)sulfonylamino]-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C25H20FNO6S/c1-3-32-25(29)23-21-15-19(11-14-22(21)33-24(23)17-7-5-4-6-8-17)27(16(2)28)34(30,31)20-12-9-18(26)10-13-20/h4-15H,3H2,1-2H3
• InChI Key: PCUDBOUUGLEKDZ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)N(C(=O)C)S(=O)(=O)C3=CC=C(C=C3)F)C4=CC=CC=C4

Description

Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate, also known as EF5, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer research. EF5 is a hypoxia-selective cytotoxin, which means it selectively targets and kills cancer cells that are deprived of oxygen. In

Scientific Research Applications

Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate has been extensively studied for its potential applications in cancer research. It is used as a hypoxia marker to identify and target cancer cells that are deprived of oxygen. Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate has been shown to be effective in enhancing the efficacy of radiation therapy and chemotherapy in cancer treatment. It has also been used to study tumor hypoxia in vivo and in vitro.

Mechanism of Action

Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate selectively targets hypoxic cells by binding to cellular macromolecules under low oxygen conditions. It forms adducts with thiol groups on proteins and DNA, which can be detected using immunohistochemistry or fluorescence microscopy. Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate is metabolized by cytochrome P450 enzymes to form reactive intermediates that can cause DNA damage and cell death.
Biochemical and Physiological Effects:
Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate has been shown to be selectively toxic to hypoxic cells and has minimal toxicity to normal cells. It has been shown to induce apoptosis and inhibit tumor growth in animal models. Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate has also been shown to enhance the efficacy of radiation therapy and chemotherapy in cancer treatment.

Advantages and Limitations for Lab Experiments

Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate is a valuable tool for studying tumor hypoxia in vivo and in vitro. It is easy to detect using immunohistochemistry or fluorescence microscopy. However, Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate has limitations in terms of its stability and solubility, which can affect its efficacy in experiments.

Future Directions

For Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate research include developing more stable and soluble analogs, studying its mechanism of action in more detail, and exploring its potential in combination therapy with other cancer treatments.

Synthesis Methods

The synthesis of Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate involves a series of reactions starting with the condensation of 2-acetylbenzoic acid with 4-fluorobenzene sulfonyl chloride to form 5-(4-fluorophenylsulfonyl)-2-acetylbenzoic acid. This intermediate is then reacted with 2-phenyl-1,3-benzoxazole-6-carbonyl chloride to form Ethyl 5-{acetyl[(4-fluorophenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate.